Cas no 1506214-64-7 (5-(2-fluoro-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-fluoro-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1506214-64-7
• MF: C₁₀H₇FN₂O₃
• MW: 222.172585725784
• CID: 6366113
• PubChem ID: 81477611
• Update Time: 2024-01-13

5-(2-fluoro-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-3-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid
• 1506214-64-7
• AKOS020055884
• EN300-1119747

• Inchi： 1S/C10H7FN2O3/c1-5-3-2-4-6(7(5)11)9-12-8(10(14)15)13-16-9/h2-4H,1H3,(H,14,15)
• InChI Key： ZLSNUXNJJJCEPI-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC=C1C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 222.04407025g/mol
• Monoisotopic Mass: 222.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles